Cas no 1354963-50-0 (2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride)

• Product Name: 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride
• CAS No: 1354963-50-0
• MF: C₈H₁₃ClF₃N₃
• MW: 243.65713095665
• MDL: MFCD20731262
• CID: 4592794
• PubChem ID: 56828167
• Update Time: 2025-10-28

2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride

• MDL： MFCD20731262
• Inchi： 1S/C8H12F3N3.ClH/c1-4-6(5(2)14(3)13-4)7(12)8(9,10)11;/h7H,12H2,1-3H3;1H
• InChI Key： CYVBNHVCCJPPHI-UHFFFAOYSA-N
• SMILES： C(C1C(=NN(C)C=1C)C)(N)C(F)(F)F.Cl

2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride

Introduction to 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride (CAS No. 1354963-50-0)

2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1354963-50-0, belongs to a class of molecules that have been extensively studied for their pharmacological relevance. The presence of a trifluoromethyl group and a trimethylpyrazole moiety contributes to its distinct chemical profile, making it a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride involve meticulous attention to detail to ensure high purity and yield. The fluorinated pyrazole scaffold is particularly intriguing because fluorine atoms can modulate the electronic properties of molecules, thereby influencing their interactions with biological targets. This compound’s structural features make it a valuable tool for studying the effects of fluorine substitution on pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride has emerged as a compound of interest in this context. Its molecular structure suggests potential applications in the treatment of various diseases, including inflammatory disorders and infectious diseases. The pyrazole ring is known for its ability to act as a pharmacophore in many bioactive molecules, and the trimethyl substitution enhances its stability and bioavailability.

One of the most compelling aspects of 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride is its potential as an intermediate in the synthesis of more complex drug molecules. Researchers have leveraged its reactive sites to develop derivatives with tailored biological activities. For instance, modifications at the amine group or the trifluoromethyl-substituted carbon can lead to compounds with improved binding affinity to target proteins or enzymes. This flexibility makes it an indispensable building block in medicinal chemistry.

The pharmacological evaluation of CAS No. 1354963-50-0 has revealed several promising properties. Preclinical studies have indicated that this compound exhibits moderate solubility in water, which is crucial for formulation development. Additionally, its stability under various storage conditions makes it suitable for long-term studies. The presence of both fluorine and nitrogen atoms enhances its interaction with biological systems, potentially leading to selective targeting of disease-causing pathways.

Recent advancements in computational chemistry have further accelerated the exploration of 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-y)ethanamino hydrochloride’s potential applications. Molecular docking studies have been conducted to predict its binding interactions with various biological targets, including kinases and transcription factors. These simulations have provided insights into how structural modifications can optimize its pharmacological profile. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of CAS No. 1354963 50 0 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are employed to construct the desired framework efficiently. The hydrochloride salt form enhances the compound’s solubility and crystallinity, making it easier to handle in subsequent experiments.

Industrial-scale production of CAS No 1354963 50 0 faces challenges related to cost-effectiveness and scalability. However, ongoing research efforts are focused on optimizing synthetic routes to reduce production costs without compromising quality. Green chemistry principles are being integrated into these processes to minimize environmental impact while maintaining high yields.

The regulatory landscape for novel pharmaceutical compounds like CAS No 1354963 50 0 is stringent but evolving. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. Researchers must navigate these requirements carefully while conducting preclinical and clinical trials. The growing interest in fluorinated pyrazoles has prompted regulatory bodies to develop frameworks that specifically address the unique challenges posed by these compounds.

In conclusion,CAS No 1354963 50 0, identified as 2, trifluoro--(trimethyl-1H-pyrazol-4-y)ethanamino hydrochloride, holds significant promise as a therapeutic agent or intermediate in drug development. Its unique structural features make it a valuable candidate for further exploration across multiple disease areas. As research continues at an accelerated pace,CAS No 1354963 50 0, will undoubtedly play a pivotal role in shaping future advancements in medicinal chemistry.